Cas no 926264-16-6 (2-(1-methylpiperidin-4-yl)aminoacetamide)

• Product Name: 2-(1-methylpiperidin-4-yl)aminoacetamide
• CAS No: 926264-16-6
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• MDL: MFCD09040681
• CID: 5233022
• Update Time: 2026-03-08

2-(1-methylpiperidin-4-yl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1-methyl-4-piperidinyl)amino]-
• 2-(1-methylpiperidin-4-yl)aminoacetamide

• MDL： MFCD09040681
• Inchi： 1S/C8H17N3O/c1-11-4-2-7(3-5-11)10-6-8(9)12/h7,10H,2-6H2,1H3,(H2,9,12)
• InChI Key： FOUBMAFOASEEML-UHFFFAOYSA-N
• SMILES： C(N)(=O)CNC1CCN(C)CC1

Additional information on 2-(1-methylpiperidin-4-yl)aminoacetamide

2-(1-Methylpiperidin-4-yl)Aminoacetamide (CAS No. 926264-16-6): A Comprehensive Overview

The compound 2-(1-methylpiperidin-4-yl)aminoacetamide, identified by the CAS registry number CAS No. 926264-16-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of this molecule consists of a piperidine ring substituted with a methyl group at position 1 and an aminoacetamide group at position 4, making it a unique member of the piperidine family.

Recent studies have highlighted the importance of piperidine derivatives in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. The substitution pattern in 2-(1-methylpiperidin-4-yl)aminoacetamide plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have employed advanced computational methods, including molecular docking and quantum mechanics, to predict the binding affinity of this compound to various biological targets.

In terms of synthesis, 2-(1-methylpiperidin-4-yl)aminoacetamide can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of catalytic asymmetric synthesis has been explored to enhance the enantioselectivity of the product, which is critical for its application in chiral drug development. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for this compound.

The pharmacological activity of CAS No. 926264-16-6 has been extensively studied in preclinical models. It has shown promising results as a potential modulator of ion channels and G-protein coupled receptors (GPCRs), which are key targets for treating neurological disorders such as epilepsy and Parkinson's disease. In vitro assays have demonstrated its ability to inhibit voltage-gated sodium channels, suggesting its potential as an antiepileptic agent.

Moreover, the compound has been investigated for its anti-inflammatory and analgesic properties. Studies using animal models have shown that 2-(1-methylpiperidin-4-yl)aminoacetamide exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes and reducing prostaglandin synthesis. This makes it a potential candidate for developing novel pain management therapies.

The safety profile of this compound has also been evaluated through acute and chronic toxicity studies. Results indicate that it has a favorable safety margin with minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully assess its safety profile for clinical use.

In conclusion, 2-(1-methylpiperidin-4-yl)aminoacetamide (CAS No. 926264-16-6) is a versatile molecule with significant potential in drug discovery and development. Its unique structure, combined with promising pharmacological properties, makes it an attractive target for further research. As advancements in chemical synthesis and pharmacology continue to evolve, this compound may play a pivotal role in addressing unmet medical needs across various therapeutic areas.